Cas no 249294-15-3 (19-Norpregna-1,3,5(10),9(11)-tetraen-21-amide, 3,17-dihydroxy-, (17α)-)

19-Norpregna-1,3,5(10),9(11)-tetraen-21-amide, 3,17-dihydroxy-, (17α)- structure
249294-15-3 structure
Product Name:19-Norpregna-1,3,5(10),9(11)-tetraen-21-amide, 3,17-dihydroxy-, (17α)-
CAS No:249294-15-3
MF:C20H25NO3
MW:327.417405843735
CID:6636931
Update Time:2024-01-19

19-Norpregna-1,3,5(10),9(11)-tetraen-21-amide, 3,17-dihydroxy-, (17α)- Chemical and Physical Properties

Names and Identifiers

    • 19-Norpregna-1,3,5(10),9(11)-tetraen-21-amide, 3,17-dihydroxy-, (17α)-
    • Inchi: 1S/C20H25NO3/c1-19-8-6-15-14-5-3-13(22)10-12(14)2-4-16(15)17(19)7-9-20(19,24)11-18(21)23/h3,5-6,10,16-17,22,24H,2,4,7-9,11H2,1H3,(H2,21,23)/t16-,17+,19+,20+/m1/s1
    • InChI Key: UGQNRDYBHGVIEN-UMGGQSCQSA-N
    • SMILES: C1(O)=CC2=C(C=C1)C1[C@]([H])([C@@]3([H])[C@@](CC=1)(C)[C@@](O)(CC(N)=O)CC3)CC2

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 607.4±55.0 °C(Predicted)
  • pka: 10.39±0.60(Predicted)

19-Norpregna-1,3,5(10),9(11)-tetraen-21-amide, 3,17-dihydroxy-, (17α)- Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Nitrilase Solvents: Dimethyl sulfoxide ,  Water ;  27 d, pH 7.8, 25 °C
Reference
Nitrile hydratase from Rhodococcus erythropolis: Metabolization of steroidal compounds with a nitrile group
Kaufmann, G.; et al, Steroids, 1999, 64(8), 535-540

19-Norpregna-1,3,5(10),9(11)-tetraen-21-amide, 3,17-dihydroxy-, (17α)- Raw materials

19-Norpregna-1,3,5(10),9(11)-tetraen-21-amide, 3,17-dihydroxy-, (17α)- Preparation Products

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